Cas no 1016753-14-2 (2-(cyclohexyloxy)ethanethioamide)

• Product Name: 2-(cyclohexyloxy)ethanethioamide
• CAS No: 1016753-14-2
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 5840248
• PubChem ID: 24693604
• Update Time: 2025-06-11

2-(cyclohexyloxy)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexyloxy)ethanethioamide
• Ethanethioamide, 2-(cyclohexyloxy)-
• AKOS000175936
• EN300-1263829
• 1016753-14-2

• Inchi： 1S/C8H15NOS/c9-8(11)6-10-7-4-2-1-3-5-7/h7H,1-6H2,(H2,9,11)
• InChI Key： ADICCKPEKUUDKF-UHFFFAOYSA-N
• SMILES： C(N)(=S)COC1CCCCC1

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 275.1±42.0 °C(Predicted)
• pka: 12.65±0.29(Predicted)

Additional information on 2-(cyclohexyloxy)ethanethioamide

Professional Introduction to 2-(cyclohexyloxy)ethanethioamide (CAS No. 1016753-14-2)

2-(cyclohexyloxy)ethanethioamide, with the chemical formula C₉H₁₉NO₂S, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1016753-14-2, belongs to a class of molecules known for their versatile applications in medicinal chemistry. The structural features of 2-(cyclohexyloxy)ethanethioamide, particularly the presence of a cyclohexyloxy group and an ethanethioamide moiety, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The cyclohexyloxy group is a key structural element that contributes to the compound's solubility and stability, making it suitable for various chemical reactions and formulations. This group is also known to interact favorably with biological targets, which has led to its incorporation in numerous drug candidates. The ethanethioamide moiety, on the other hand, introduces a polar region that can enhance binding affinity to biological receptors. Together, these structural components make 2-(cyclohexyloxy)ethanethioamide a compound of great interest for researchers looking to develop new therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-(cyclohexyloxy)ethanethioamide has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders. Preliminary studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and analgesic effects. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 2-(cyclohexyloxy)ethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. One common approach involves the reaction of cyclohexanol with ethyl isocyanate followed by nucleophilic substitution with thiol derivatives. This method allows for good control over regioselectivity and yield, making it a preferred choice for industrial-scale production.

The pharmacokinetic properties of 2-(cyclohexyloxy)ethanethioamide are also an area of active research. Studies have shown that this compound has a moderate bioavailability and a reasonable half-life, suggesting its potential for clinical use. However, further studies are needed to fully understand its metabolic pathways and potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's structure and interactions with biological targets.

In conclusion, 2-(cyclohexyloxy)ethanethioamide (CAS No. 1016753-14-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile building block for drug design, and preliminary studies suggest promising biological activities. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.